Cas no 885466-66-0 (BENZENEETHANAMINE, 4-(2-THIAZOLYL)-)

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- structure

885466-66-0 structure

Product name:BENZENEETHANAMINE, 4-(2-THIAZOLYL)-

CAS No:885466-66-0

MF:C₁₁H₁₂N₂S

MW:204.291

CID:3375017

PubChem ID:68858999

Chemical and Physical Properties
Related Products

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENEETHANAMINE, 4-(2-THIAZOLYL)-
- 2-(4-(Thiazol-2-yl)phenyl)ethanamine
- 2-[4-(1,3-thiazol-2-yl)phenyl]ethanamine
- SCHEMBL3969950
- A1-00557
- 885466-66-0
- Inchi： InChI=1S/C11H12N2S/c12-6-5-9-1-3-10(4-2-9)11-13-7-8-14-11/h1-4,7-8H,5-6,12H2
- InChI Key： PCYNWWKBSAAEGT-UHFFFAOYSA-N

Computed Properties

Exact Mass: 204.07211956Da
Monoisotopic Mass: 204.07211956Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2Å²
XLogP3: 1.9

BENZENEETHANAMINE, 4-(2-THIAZOLYL)- Related Literature

1. 4th European conference for crystal growth – crystallisation in focus: from fundamentals to application

Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
2. 9 mV/V ultra-low DIBL of suppressing SCEs in InAlN/GaN HEMT with lattice-matched InxAlyGa(1-x-y)N back-barrier for RF device

MengxiaoLian,YianYin,JialinLi,BingzhiZou,KemingZhang,XichenZhang,YafangXie,YouWu,ZhixiangZhang
3. 3D printing of a self-healing nanocomposite for stretchable sensors†

Qinghua Wu,Shibo Zou,Frédérick P. Gosselin,Daniel Therriault,Marie-Claude Heuzey J. Mater. Chem. C, 2018,6, 12180-12186
4. 3D graphene nanomaterials for binder-free supercapacitors: scientific design for enhanced performance

Wei Chen Nanoscale, 2015,7, 6957-6990
5. A biosensing platform for sensitive detection of concanavalin A based on fluorescence resonance energy transfer from CdTe quantum dots to graphene oxide†

Yan Li,Fanping Shi,Nan Cai,Xingguang Su New J. Chem., 2015,39, 6092-6098
6. A 16.4% efficiency organic photovoltaic cell enabled using two donor polymers with their side-chains oriented differently by a ternary strategy†

Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
7. A “ship-in-a-bottle” strategy to fabricate highly crystallized nanoporous graphitic C3N4 microspheres under pressurized conditions†

Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
8. A bio-compatible pyridine–pyrazole hydrazide based compartmental receptor for Al3+ sensing and its application in cell imaging†

Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
9. A catalytically active vanadyl(catecholate)-decorated metal organic framework via post-synthesis modifications†

Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
10. 3D printing of lubricative stiff supramolecular polymer hydrogels for meniscus replacement†

Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126

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